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Compound of Interest

Compound Name: DPM-1001

Cat. No.: B12372842 Get Quote

The following document provides comprehensive guidance on the proper and safe disposal of

DPM-1001, a potent, selective, and orally bioavailable inhibitor of the protein-tyrosine

phosphatase PTP1B, intended for research use only.[1][2][3] Adherence to these procedures is

critical for ensuring the safety of laboratory personnel and maintaining environmental

compliance.

Key Chemical and Safety Data
A summary of the key properties of DPM-1001 and its trihydrochloride salt is provided below.

This information is essential for a preliminary risk assessment.
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Property DPM-1001 DPM-1001 trihydrochloride

Chemical Formula C₃₅H₅₇N₃O₃[2] C₃₅H₆₀Cl₃N₃O₃[4]

Molecular Weight 567.86 g/mol [2] 677.23 g/mol [4]

Appearance Not specified Not specified

Known Hazards
Not classified as a hazardous

substance or mixture.[4]

Not classified as a hazardous

substance or mixture.[4]

Storage

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C.[2]

Stable under recommended

storage conditions.[4]

Incompatible Materials Not specified
Strong acids/alkalis, strong

oxidizing/reducing agents.[4]

Recommended Disposal Procedures
While DPM-1001 trihydrochloride is not classified as a hazardous substance, it is prudent to

handle it and its disposal with care, following standard laboratory safety protocols for chemical

waste. The following procedures are based on general guidelines for the disposal of research-

grade chemical waste.

Experimental Protocol for Disposal
1. Personal Protective Equipment (PPE):

Before handling DPM-1001 for disposal, all personnel must wear appropriate PPE, including

chemical-resistant gloves, safety goggles, and a laboratory coat.

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood

to avoid inhalation of any dust or aerosols.[4]

2. Waste Segregation and Collection:

Solid Waste:
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Collect any solid DPM-1001 waste, including residual powder and contaminated items

(e.g., weigh boats, pipette tips, gloves), in a dedicated, properly sealed, and clearly

labeled hazardous waste container.

Liquid Waste:

If DPM-1001 has been dissolved in a solvent, collect the solution in a designated container

for hazardous liquid waste.

Absorb solutions with a finely-powdered, liquid-binding material such as diatomite or

universal binders.[4]

Ensure the waste container is compatible with the solvent used.

Empty Containers:

Triple-rinse empty DPM-1001 containers with a suitable solvent.

The rinsate must be collected and disposed of as hazardous liquid waste.

After rinsing, deface the label on the empty container before disposing of it according to

your institution's guidelines for non-hazardous laboratory glass or plastic.

3. Decontamination:

After handling and disposal, thoroughly decontaminate all surfaces and equipment that came

into contact with DPM-1001.

Scrub surfaces and equipment with alcohol to decontaminate them.[4]

Dispose of all cleaning materials (e.g., wipes, absorbent pads) as solid hazardous waste.

4. Storage of Waste:

Store sealed hazardous waste containers in a designated and secure satellite accumulation

area until they are collected for disposal.

This area should be away from general laboratory traffic and incompatible materials.
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5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Do not attempt to dispose of DPM-1001 down the drain or in the regular trash. Provide the

EHS department with a completed hazardous waste label and a copy of the Safety Data

Sheet (SDS) if available.

DPM-1001 Disposal Workflow
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Preparation

Waste Segregation

Collection & Decontamination

Final Disposal

Start: Identify DPM-1001 Waste
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Collect Rinsate as Liquid Waste

Store Waste in Satellite Accumulation Area

Contact EHS for Pickup

End: Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of DPM-1001.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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